Cas no 1470-36-6 (1H-Indene-1,3(2H)-dione,5-chloro-2-phenyl-)

• Product Name: 1H-Indene-1,3(2H)-dione,5-chloro-2-phenyl-
• CAS No: 1470-36-6
• MF: C₁₅H₉ClO₂
• MW: 256.68376326561
• CID: 198865
• PubChem ID: 121117
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,5-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,5-chloro-2-phenyl-
• 5-chloro-2-phenylindene-1,3-dione
• 5-Chloro-2-phenyl-1,3-indandione
• BRN 2112627
• 1,3-Indandione, 5-chloro-2-phenyl-
• DTXSID00933001
• 5-Chloro-2-phenyl-1H-indene-1,3(2H)-dione
• SCHEMBL14939892
• 1470-36-6

• Inchi： 1S/C15H9ClO2/c16-10-6-7-11-12(8-10)15(18)13(14(11)17)9-4-2-1-3-5-9/h1-8,13H
• InChI Key： BWCUJWSBZYTJTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(C3C=CC=CC=3)C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 256.02917
• Monoisotopic Mass: 256.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 450.1°Cat760mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.644
• PSA: 34.14